Cas no 2361609-18-7 ((1R,3S)-3-(5-Amino-1H-1,2,4-triazol-3-yl)-2,2-dimethylcyclopropanecarboxylic acid)

• Product Name: (1R,3S)-3-(5-Amino-1H-1,2,4-triazol-3-yl)-2,2-dimethylcyclopropanecarboxylic acid
• CAS No: 2361609-18-7
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 5380093
• Update Time: 2025-06-09

(1R,3S)-3-(5-Amino-1H-1,2,4-triazol-3-yl)-2,2-dimethylcyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,3S)-3-(5-Amino-1H-1,2,4-triazol-3-yl)-2,2-dimethylcyclopropanecarboxylic acid

• Inchi： 1S/C8H12N4O2/c1-8(2)3(4(8)6(13)14)5-10-7(9)12-11-5/h3-4H,1-2H3,(H,13,14)(H3,9,10,11,12)/t3-,4+/m1/s1
• InChI Key： HBODYXYCTGSNIY-DMTCNVIQSA-N
• SMILES： [C@@H]1(C(O)=O)[C@H](C2N=C(N)NN=2)C1(C)C

Experimental Properties

• Density: 1.451±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 486.0±55.0 °C(Predicted)
• pka: 3.66±0.42(Predicted)

Additional information on (1R,3S)-3-(5-Amino-1H-1,2,4-triazol-3-yl)-2,2-dimethylcyclopropanecarboxylic acid

Introduction to (1R,3S)-3-(5-Amino-1H-1,2,4-triazol-3-yl)-2,2-dimethylcyclopropanecarboxylic Acid (CAS No. 2361609-18-7)

(1R,3S-3-(5-Amino-1H-1,2,4-triazol-3-yl)-2,2-dimethylcyclopropanecarboxylic acid, CAS No. 2361609-18-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit remarkable structural complexity and functional diversity, making it a subject of intense research interest. The unique stereochemistry and the presence of multiple pharmacophoric groups in this molecule contribute to its potential as a versatile intermediate in drug discovery and development.

The molecular structure of (1R,3S-3-(5-Amino-1H-1,2,4-triazol-3-yl)-2,2-dimethylcyclopropanecarboxylic acid), characterized by a cyclopropane ring substituted with an amino-triazole moiety, is particularly noteworthy. The cyclopropane ring is a well-known pharmacophore in medicinal chemistry due to its ability to induce conformational rigidity and enhance metabolic stability. This structural feature is complemented by the presence of the 5-amino-1H-1,2,4-triazole group, which is known for its biological activity and potential therapeutic applications.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for their pharmacological properties. The (1R,3S-3-(5-Amino-1H-1,2,4-triazol-3-yl)-2,2-dimethylcyclopropanecarboxylic acid) molecule represents a significant advancement in this area. Its unique structural framework suggests potential applications in the design of small-molecule inhibitors targeting various biological pathways. Specifically, the triazole ring has been implicated in the development of antiviral and anti-inflammatory agents, while the cyclopropane moiety offers additional opportunities for structural optimization.

One of the most compelling aspects of this compound is its stereochemical configuration. The (1R,3S) arrangement of the stereocenters imparts specific spatial constraints on the molecule, which can influence its binding affinity and selectivity when interacting with biological targets. This level of stereochemical control is crucial in drug design, as it can significantly impact the efficacy and safety of a therapeutic agent. Researchers have leveraged this property to explore its potential as a scaffold for developing novel drugs with enhanced pharmacological profiles.

The synthesis of (1R,3S-3-(5-Amino-1H-1,2,4-triazol-3-yl)-2,2-dimethylcyclopropanecarboxylic acid) presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. Modern techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have been instrumental in achieving the desired stereochemical outcome. These advancements not only facilitate the production of this compound but also open up new avenues for exploring its biological activity.

Recent studies have highlighted the potential therapeutic applications of (1R,3S-3-(5-Amino-1H-1,2,4-triazol-3-yl)-2,2-dimethylcyclopropanecarboxylic acid). For instance, preliminary in vitro assays have demonstrated its inhibitory activity against certain enzymes implicated in inflammatory diseases. The triazole moiety has been shown to interact with key residues in these enzymes' active sites, leading to reduced enzyme activity and subsequent modulation of inflammatory pathways. This finding underscores the compound's promise as a lead candidate for further development into a therapeutic agent.

In addition to its anti-inflammatory potential, (1R,3S-3-(5-Amino-1H-1,2,4-triazol-3-yl)-2,2-dimethylcyclopropanecarboxylic acid) has also been investigated for its possible role in combating viral infections. The amino-triazole group is known to exhibit broad-spectrum antiviral activity by interfering with viral replication mechanisms. By incorporating this moiety into a cyclopropane-based scaffold, researchers aim to develop compounds that can effectively inhibit viral enzymes while minimizing off-target effects. Such efforts are particularly relevant in light of emerging viral threats that demand innovative therapeutic strategies.

The chemical properties of (1R，3S-3-(5-Amino-lH-l，24-triazoIe-Z]-YI - 22-dimethylcycIopIanecarboxylic acid) make it an attractive candidate for further exploration in drug discovery programs. Its stability under various conditions ensures that it can be readily modified and functionalized without significant degradation. This stability is coupled with excellent solubility characteristics， which facilitate its use in both preclinical and clinical studies。 These attributes collectively enhance its suitability as an intermediate for synthesizing more complex drug candidates。

The future prospects for (lR，32 - 32(5-amino-lH-l，24-triazoIe-Z]-YI - 22-dimethylcycIopIanecarboxylic acid) are promising，with ongoing research aimed at optimizing its pharmacological properties further。 Novel synthetic routes are being explored to improve yield and reduce costs， making large-scale production more feasible。 Additionally， computational modeling techniques are being employed to predict how modifications to its structure might affect its biological activity。 These computational approaches complement experimental efforts by providing valuable insights into molecular interactions。

In conclusion，(lR，32 - 32(5-amino-lH-l，24-triazoIe-Z]-YI - 22-dimethylcycIopIanecarboxylic acid) represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications。 Its unique structural features、 stereochemical configuration、 and biological activity make it an exciting candidate for further research。 As our understanding of molecular interactions continues to evolve， compounds like these will play an increasingly important role in developing next-generation drugs that address unmet medical needs。